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The table below summarizes the neuroprotective effects of guanosine observed in various experimental

models.
Experimental Reported Neuroprotective Effects of Key Mechanisms Citation
Model Guanosine Implicated

| Cellular PD Model (PC12 cells + MPP+) | Significantly prevented MPP+-induced apoptosis. | Attenuated
collapse of mitochondrial transmembrane potential; prevented caspase-3 activation; inhibited ROS
production; increased glutathione (GSH) expression. | [1] | | Photothrombotic Stroke Model (Mouse) |
Improved long-term functional recovery (from day 14 post-stroke); enhanced neurogenesis & angiogenesis. |
Increased cell proliferation (BrdU+); increased new neurons (BrdU+/NeuN+); elevated BDNF & VEGF
levels. | [2] | | Chronic Hepatic Encephalopathy Model (Rat) | Attenuated behavioral & EEG impairment;
prevented increased glutamate & oxidative damage in CSF. | Antagonism of glutamate neurotoxicity;
antioxidant properties. | [3] | | In Vitro / Review Data | Neuroprotective in excitotoxicity models; cytotoxic
effects on tumor cells. | Modulation of glutamatergic system (e.g., glutamate uptake); interaction with

adenosinergic system (A1R, A2AR). | [4] [5] |

Detailed Experimental Protocols
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For researchers interested in methodology, here are the experimental details from key studies:

e PC12 Cell Model of Parkinson's Disease [1]:

o Cell Culture: PC12 cells were maintained in high-glucose DMEM supplemented with 10% fetal
bovine serum, L-glutamine, penicillin, and streptomycin.

o Neurotoxin Challenge: Cell damage was induced by applying 500 uM of 1-methyl-4-
phenylpyridinium (MPP+).

o Guanosine Treatment: Cells were pre-treated with various concentrations of guanosine (0.01-
1,000 pM) for 3 hours before exposure to MPP+. A dose of 10 uM was selected for subsequent
mechanistic experiments.

o Viability & Apoptosis Assays: Cell viability was measured using the MTT assay. Apoptosis
was assessed by acridine orange/ethidium bromide (AO/EB) staining and a single-stranded
DNA (ssDNA) ELISA kit.

o Mechanistic Measurements: Mitochondrial membrane potential was detected using the dye
DiOC6(3). Caspase-3 activation and reactive oxygen species (ROS) production were also
measured.

e Mouse Model of Photothrombotic Stroke [2]:

o Stroke Induction: Focal stroke was induced in male C57BL/6J mice using the
photothrombosis (PT) method. Rose bengal dye (10 mg/ml) was injected intraperitoneally 5
minutes before illuminating a specific area of the skull for 15 minutes.

o Drug Administration: Guanosine (8 mg/kg) or a vehicle (saline) was administered
intraperitoneally once daily for 7 consecutive days, starting 24 hours after stroke induction.

o Assessment of Recovery:

= Behavioral Tests: Modified Neurological Severity Score (mMNSS), grid walking test, and
cylinder test were performed at days 1, 7, 14, and 28 post-stroke.

= Tissue Analysis: Infarct volume was measured with Nissl| staining. Neurogenesis and
angiogenesis were evaluated by immunohistochemical staining for markers like BrdU,
doublecortin (DCX), and neuronal nuclei (NeuN). Protein levels of BDNF and VEGF were
detected by western blot.

Proposed Neuroprotective Pathways of Guanosine

The following diagram synthesizes the key mechanisms of action for guanosine's neuroprotective effects, as

reported in the literature.
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Diagram: Proposed multimodal mechanisms underlying the neuroprotective effects of guanosine. Arrows
indicate a proposed influence or action, based on experimental evidence from the cited literature. The
diagram visualizes that guanosine's effects are likely not due to a single pathway but involve a combination
of mechanisms, including modulation of excitotoxicity, protection of mitochondrial function, counteraction
of oxidative stress, interaction with other signaling systems like adenosine, and direct promotion of repair

processes [1] [4] [5].

Research Status of N-Acetyl Guanosine

Based on the current search, "N-Acetyl Guanosine" is not mentioned in the available scientific literature
concerning neuroprotection. Your query might refer to one of the following scenarios, which are supported

by evidence:

e Guanosine Itself: The robust neuroprotective effects summarized above are for the nucleoside
guanosine, not an acetylated derivative.

¢ A Different Compound: The search results do contain information on N-Acetylcysteine (NAC),
which was compared to sublingual glutathione in a study [6]. However, this is a different compound
and context.

¢ A Structural Analogue: Some guanosine derivatives do exist for research purposes, such as N-
Isobutyryl-2', 3'-acetyl-guanosine, which is described as a derivative but without reported
neuroprotective data [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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